Cas no 1261916-63-5 (5-Nitro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid)

• Product Name: 5-Nitro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid
• CAS No: 1261916-63-5
• MF: C₁₇H₁₆N₂O₆S
• MW: 376.383743286133
• MDL: MFCD18323165
• CID: 2763278
• PubChem ID: 53228986
• Update Time: 2025-04-21

5-Nitro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-NITRO-3-[4-(PYRROLIDINYLSULFONYL)PHENYL]BENZOIC ACID
• 5-Nitro-4'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-3-carboxylic acid
• DTXSID80692366
• 1261916-63-5
• 5-Nitro-4'-(pyrrolidine-1-sulfonyl)[1,1'-biphenyl]-3-carboxylic acid
• MFCD18323165
• 5-Nitro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%
• 5-Nitro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid

• MDL： MFCD18323165
• Inchi： 1S/C17H16N2O6S/c20-17(21)14-9-13(10-15(11-14)19(22)23)12-3-5-16(6-4-12)26(24,25)18-7-1-2-8-18/h3-6,9-11H,1-2,7-8H2,(H,20,21)
• InChI Key： XFGNUHAEATWFSO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2C=C(C=C(C(=O)O)C=2)[N+](=O)[O-])=CC=1)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 376.07290741Da
• Monoisotopic Mass: 376.07290741Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 129Ų